N-benzyl-N-methyl-2-phenoxyacetamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-benzyl-N-methyl-2-phenoxyacetamide
• InChI: InChI=1S/C16H17NO2/c1-17(12-14-8-4-2-5-9-14)16(18)13-19-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3
• InChI Key: GHPFKSRFQCBXSM-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)COC2=CC=CC=C2

Description

N-benzyl-N-methyl-2-phenoxyacetamide, also known as benzylmethylphenoxyacetamide (BMPA), is a chemical compound that has been extensively studied for its potential therapeutic properties. BMPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 275.36 g/mol. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of BMPA is not fully understood. However, it is believed to exert its therapeutic effects through modulation of the immune system and the nervous system. BMPA has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to modulate the activity of ion channels in the nervous system, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
BMPA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. BMPA has also been shown to modulate the activity of ion channels in the nervous system, which may contribute to its anticonvulsant effects. Additionally, BMPA has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of BMPA is that it has been extensively studied for its potential therapeutic properties, with promising results in animal models of inflammation, pain, and epilepsy. Additionally, BMPA is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one limitation of BMPA is that its exact mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on BMPA. One area of research is the development of more potent and selective analogs of BMPA that exhibit improved therapeutic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of BMPA, which may provide insights into its potential therapeutic applications. Finally, clinical studies are needed to evaluate the safety and efficacy of BMPA in humans, which may lead to the development of new treatments for inflammatory disorders, pain, and neurological disorders such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of BMPA involves the reaction of benzyl chloride and methyl-2-phenoxyacetate in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of BMPA as the final product. The purity of the synthesized compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

BMPA has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. BMPA has also been studied for its potential anticonvulsant properties, with promising results in animal models of epilepsy. Additionally, BMPA has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.